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Compound of Interest

Compound Name: Thiobenzoic acid

Cat. No.: B045634 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Thiobenzoic acid has emerged as a versatile reagent in modern organic synthesis, particularly

in the realm of radical-mediated reactions. Its ability to generate thiyl radicals under mild

conditions has enabled the development of novel methodologies for bond formation and

functional group transformations. These application notes provide an overview of key

applications, quantitative data, and detailed experimental protocols for the use of thiobenzoic
acid in radical-mediated reactions.

Amide and Thioester Bond Formation via Diacyl
Disulfide Intermediates
The generation of a benzoylthiyl radical from thiobenzoic acid, which then dimerizes to form a

highly reactive dibenzoyl disulfide intermediate, is a powerful strategy for the formation of

amide and thioester bonds. This approach often proceeds under photocatalytic conditions,

offering a mild and efficient alternative to traditional coupling reagents.[1][2]

Mechanism of Amide/Thioester Formation
The reaction is typically initiated by visible light in the presence of a photocatalyst. The

photocatalyst excites and facilitates the single-electron transfer (SET) from a deprotonated

thioacid to generate a thioacid radical. This radical then dimerizes to form a diacyl disulfide.

Subsequent nucleophilic attack by an amine or a thiol on the disulfide intermediate leads to the

formation of the corresponding amide or thioester.[1]
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Step 1: Thioester Formation

Step 2: Radical Deoxygenation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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